Cas no 2172396-58-4 (3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde)
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
- EN300-1292345
- 2172396-58-4
-
- Inchi: 1S/C11H11N3O2/c1-2-16-9-6-13-14(7-9)11-4-3-5-12-10(11)8-15/h3-8H,2H2,1H3
- InChI Key: PPPZAIGLGKWVNB-UHFFFAOYSA-N
- SMILES: O(CC)C1C=NN(C=1)C1=CC=CN=C1C=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 57Ų
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292345-1.0g |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292345-50mg |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 50mg |
$827.0 | 2023-09-30 | ||
| Enamine | EN300-1292345-100mg |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 100mg |
$867.0 | 2023-09-30 | ||
| Enamine | EN300-1292345-250mg |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 250mg |
$906.0 | 2023-09-30 | ||
| Enamine | EN300-1292345-500mg |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 500mg |
$946.0 | 2023-09-30 | ||
| Enamine | EN300-1292345-1000mg |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 1000mg |
$986.0 | 2023-09-30 | ||
| Enamine | EN300-1292345-2500mg |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 2500mg |
$1931.0 | 2023-09-30 | ||
| Enamine | EN300-1292345-5000mg |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 5000mg |
$2858.0 | 2023-09-30 | ||
| Enamine | EN300-1292345-10000mg |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde |
2172396-58-4 | 10000mg |
$4236.0 | 2023-09-30 |
3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
Research Brief on 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS: 2172396-58-4): Recent Advances and Applications
The compound 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS: 2172396-58-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique pyrazole-pyridine hybrid structure makes it a promising scaffold for designing novel bioactive molecules.
Recent studies have highlighted the role of 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly those targeting the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The aldehyde functional group in the compound allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.
In addition to its role in kinase inhibitor development, 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde has shown promise in the field of antimicrobial research. A recent preprint on bioRxiv reported its incorporation into novel Schiff base derivatives, which exhibited potent activity against multidrug-resistant bacterial strains. The study emphasized the compound's ability to chelate metal ions, a property that enhances its antimicrobial efficacy. These findings open new avenues for addressing the global challenge of antibiotic resistance.
The synthetic pathways for 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde have also been optimized in recent years. A 2022 patent (WO2022156789) disclosed a scalable, one-pot synthesis method that significantly improves yield and reduces production costs. This advancement is particularly relevant for industrial-scale applications, where cost-effective synthesis is critical for commercialization. The patent also highlighted the compound's stability under various storage conditions, making it a practical choice for long-term research and development projects.
Looking ahead, the potential applications of 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde extend beyond traditional small-molecule therapeutics. Emerging research suggests its utility in targeted drug delivery systems, where its chemical reactivity can be harnessed for conjugation with nanoparticles or antibodies. Furthermore, computational studies have predicted favorable pharmacokinetic properties for derivatives of this compound, indicating good oral bioavailability and metabolic stability. These attributes position it as a valuable scaffold for next-generation drug candidates.
In conclusion, 3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS: 2172396-58-4) represents a versatile and promising chemical entity in medicinal chemistry. Its applications span from kinase inhibitor development to antimicrobial agents, with ongoing research exploring novel therapeutic modalities. The recent advancements in synthetic methodologies and biological evaluations underscore its potential to contribute significantly to addressing unmet medical needs. Future studies should focus on expanding its structure-activity relationships and exploring its efficacy in preclinical disease models.
2172396-58-4 (3-(4-ethoxy-1H-pyrazol-1-yl)pyridine-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)